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CAS No.: 527-95-7
Cat. No.: S618855

Compound Focus: Herbacetin

Herbacetin Handling Data

Get Quote

For your experimental planning, the table below summarizes the available quantitative data on herbacetin's

properties.
Property Details Source | Context
Molecular Weight 302.24 g/mol Commercial
supplier [1]
CAS No. 527-95-7 Commercial
supplier [1]
Recommended -20°C powder; 3 years stability from receipt Commercial
Storage supplier [1]
Solubility (DMSO) 60 mg/mL (198.51 mM) Commercial
supplier [1]
Solubility (Ethanol) 5 mg/mL Commercial
supplier [1]
Solubility (Water) Insoluble Commercial
supplier [1]
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Property Details Source | Context
In Vivo 5 mg/mL in 1% CMC-Na (homogeneous suspension) or 5 Commercial
Formulation mg/mL in 5% DMSO/Corn Oil (clear solution) supplier [1]
Purity of Batch 99.85% Commercial
supplier [1]

Experimental Protocols from Research

Here are methodologies from published studies that provide insight into the practical, in-experiment

application of herbacetin.

¢ In Vivo Administration (Rat model for neuroprotection):

o Formulation: Freshly prepared in saline [2].
o Dosage: Administered orally at 20 and 40 mg/kg body weight [2].
o Pretreatment Duration: 30 days [2].

o Extraction from Natural Sources (Flaxseed cakes):

o Method: Microwave-assisted extraction (MAE) was found to be more effective and less time-
consuming than conventional methods [3].

o Optimized Parameters: Irradiation for 6 min at 150 W power, using 0.1 M NaOH in 70% (v/v)
agueous methanol [3].

Troubleshooting Guide & FAQs

FAQ 1: What is the best way to store herbacetin, and what is its shelf life?

e Answer: As a powder, herbacetin should be stored at -20°C. Under these conditions, it is expected
to be stable for at least three years from the date of receipt. Always use fresh DMSO for making stock
solutions, as moisture absorption can reduce solubility [1].

FAQ 2: How should I prepare stock solutions for in vitro experiments?
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e Answer: For cell-based assays, DMSO is the most suitable solvent. You can prepare a concentrated

stock solution at 60 mg/mL. It is crucial to ensure the solution is clear. Note that the supplier indicates
this compound has low solubility in water [1].

FAQ 3: Are there established protocols for administering herbacetin in animal studies?

e Answer: Yes, published studies have successfully used herbacetin in rodent models. A common
approach is to dissolve it in saline for oral administration [2]. For other routes, formulations such as a
homogeneous suspension in 1% CMC-Na or a clear solution in 5% DMSO and corn oil have been
validated [1].

Experimental Workflow

The following diagram outlines a general workflow for handling herbacetin in a preclinical research setting,

based on the information gathered.
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Important Technical Notes

¢ Stability Gaps: The available data confirms stability for the powdered form but does not provide
specific information on the stability of herbacetin in solution (e.g., in DMSO or saline) over time, or
under stress conditions like varying pH and temperature [2] [1].

¢ Best Practice: Given the lack of specific stability data for solutions, it is highly recommended to
freshly prepare stock and working solutions on the day of your experiment. Avoid storing diluted
solutions for repeated use unless you have first validated their stability under your specific storage
conditions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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